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Compound of Interest

Compound Name: BRL-15572

Cat. No.: B1662937

Essential guidance for the safe and compliant disposal of the selective serotonin receptor
antagonist, BRL-15572, tailored for researchers, scientists, and drug development
professionals. This document provides a comprehensive overview of the necessary procedures
to ensure the safe handling and disposal of BRL-15572 in a laboratory setting, aligning with
standard safety protocols and environmental responsibility.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of BRL-15572 is fundamental for
its safe handling and disposal. The following table summarizes key quantitative data for BRL-
15572 and its common salt forms.

Property Value Source

3-(4-(3-chlorophenyl)piperazin-
Chemical Name - _ phenylpip [1]
1-yl)-1,1-diphenyl-2-propanol

Molecular Formula C25H27CIN20 [1]
Molecular Weight 406.95 g/mol [1][2]13]
CAS Number 193611-72-2 [1]
Form Solid N/A
Solubility in DMSO 81 mg/mL (199.04 mM) [2]
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BRL-15572 Dihydrochloride

Property Value Source
Molecular Formula C25H29CI3N20 N/A
Molecular Weight 479.87 g/mol [4]

CAS Number 193611-72-2 N/A

Hazard Assessment

According to the Safety Data Sheet (SDS) provided by MedChemExpress, BRL-15572
dihydrochloride is not classified as a hazardous substance or mixture.[5] However, it is crucial
to recognize that all laboratory chemicals should be handled with care, and institutional and
local regulations regarding chemical waste disposal must always be followed. The absence of a
hazardous classification does not exempt researchers from responsible disposal practices.

Step-by-Step Disposal Procedures

The proper disposal of BRL-15572 involves a systematic approach to minimize risks and
ensure compliance. The following workflow provides a logical sequence of steps for laboratory
personnel.
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BRL-15572 Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1662937?utm_src=pdf-body-img
https://www.benchchem.com/product/b1662937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Initial Assessment:

Consult the Safety Data Sheet (SDS): Before handling waste, always review the SDS for
BRL-15572. The SDS from MedChemExpress indicates it is not a hazardous substance.[5]

Review Local and Institutional Regulations: Your institution's Environmental Health & Safety
(EHS) office will have specific guidelines for the disposal of non-hazardous chemical waste.
[6][7][8] These local regulations supersede general guidelines.

. Waste Segregation and Labeling:

Segregate as Non-Hazardous Waste: Do not mix BRL-15572 waste with hazardous waste
streams such as solvents, heavy metals, or reactive chemicals.[9]

Use Appropriate Containers: Collect waste BRL-15572 in a designated, sealed, and
chemically compatible container.

Label Clearly: The container must be clearly labeled as "Non-Hazardous Waste" and include
the chemical name "BRL-15572".[10] Proper labeling is crucial for safe handling and
disposal by EHS personnel.

. Disposal Path:

Contact Environmental Health & Safety (EHS): The primary and recommended method for
disposal is to contact your institution's EHS office for a scheduled waste pickup.[11][12] They
are equipped to handle the final disposal in accordance with all regulations.

Disposal in Regular Laboratory Trash (with EHS approval): In some instances, and only with
the explicit approval of your institution's EHS, small quantities of non-hazardous solid waste
may be permissible for disposal in the regular laboratory trash.[6] Never assume this is
acceptable without prior authorization.

Empty Containers: Empty containers that held BRL-15572 should be thoroughly rinsed with
a suitable solvent. The rinsate should be collected and disposed of as chemical waste. Once
decontaminated, the container can typically be disposed of in the regular trash, with labels
defaced.[10][11]
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Experimental Protocols

While specific experimental protocols for the disposal of BRL-15572 are not detailed in the
available literature, the general principles of handling non-hazardous chemical waste from
laboratory settings are well-established. The procedures outlined above are based on
guidelines from various university EHS departments and best practices in laboratory safety.

Conclusion

The responsible disposal of BRL-15572, while classified as non-hazardous, is a critical aspect
of laboratory safety and environmental stewardship. By adhering to the step-by-step
procedures outlined in this guide, researchers can ensure they are in compliance with safety
regulations and are minimizing their environmental impact. Always prioritize consulting your
institution's specific guidelines and contacting your EHS office for any uncertainties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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